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Compound of Interest

4-Isopropylpiperazine-1-carbonyl!
Compound Name:

Chloride
CAS No.: 745731-27-5
Cat. No.: B1629798

Get Quote

Emergency Safety Overview

Immediate Action Required: This compound is a moisture-sensitive acyl chloride.[1] It reacts
vigorously with water to release hydrogen chloride (HCI) gas and carbon dioxide (COz).

Hazard Class GHS Classification Signal Word Hazard Statements

) Causes severe skin
) Skin Corr. 1B; Eye
Corrosive DANGER burns and eye
Dam. 1
damage.

Reacts violently with

Reactive Water-Reactive WARNING water; releases toxic
gas.
Acute Toxicity Acute Tox. 4 (Oral) WARNING Harmful if swallowed.
Critical PPE:
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» Respiratory: NIOSH-approved respirator with acid gas cartridges if working outside a fume
hood (not recommended).

» Skin: Nitrile gloves (double-gloved recommended) and a lab coat.
o Eyes: Chemical splash goggles AND face shield.

Chemical Identity & Reactivity

Understanding the degradation pathway is essential for safe disposal. The compound
decomposes via hydrolysis.[1]

Chemical Name: 4-Isopropylpiperazine-1-carbonyl Chloride[2][3][4][5]

CAS Number: 745731-27-5 (verify specific isomer/salt form on container)

Molecular Formula: CsH1sCIN20[2][4]

Physical State: Typically a viscous liquid or low-melting solid (depending on purity and
temperature).

Hydrolysis Reaction (The Disposal Mechanism)

When quenched with water or base, the acyl chloride moiety hydrolyzes.[6] This is the primary
method for deactivation.

(Note: In this specific case, the "R-COOH" is unstable carbamic acid, which further
decarboxylates)

Actual Degradation Pathway:
o Hydrolysis: The -COCI group reacts with water to form the corresponding carbamic acid.

» Decarboxylation: The carbamic acid is unstable and breaks down into 4-isopropylpiperazine
(amine), COz, and HCI.

o Neutralization: The HCl is neutralized by the base/buffer.
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Step-by-Step Disposal Protocols
Method A: Controlled Quenching (Small Quantity < 509)

Use this method for residual reagent left in bottles or small reaction byproducts.
Reagents Needed:

e Ice bath

e 10% Sodium Hydroxide (NaOH) or Saturated Sodium Bicarbonate (NaHCO3) solution
« Inert solvent (Dichloromethane or Toluene) - Optional, for dilution

Protocol:

o Preparation: Set up a 3-neck round-bottom flask in an ice bath inside a functioning fume
hood.

e Charging: Add the neutralizing base (NaOH or NaHCO3) to the flask. Volume should be ~10x
the volume of the waste.

o Dilution (Recommended): If the waste is pure 4-Isopropylpiperazine-1-carbonyl chloride,
dilute it 1:1 with an inert solvent (e.g., Dichloromethane) to modulate the heat of reaction.

e Addition: Using an addition funnel or pipette, slowly add the waste solution to the stirring
base.

o Caution: If using NaHCOs, expect vigorous foaming (COz evolution).
e Monitoring: Monitor temperature. Do not allow to exceed 20°C.

o Completion: Stir for 30 minutes after addition. Check pH; ensure it is basic (pH > 9) to
confirm all HCl is neutralized.

e Phase Separation:

o Organic Layer: Contains the solvent and the byproduct (4-isopropylpiperazine). Dispose of
as Halogenated Organic Waste.
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o Agqueous Layer: Contains salts (NaCl). Dispose of as Aqueous Basic Waste (or drain
disposal if local regulations permit and amine content is negligible).

Method B: Empty Container Disposal

Use this for "empty" bottles that contained the reagent.

o Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.qg.,
Dichloromethane or Acetone).

e Quench Rinsate: Treat the solvent rinses as "Active Waste" and follow Method A.
o Deface Label: Cross out the chemical name and write "Triple Rinsed - Empty."

» Disposal: Discard the glass bottle in the laboratory glass waste or trash, depending on facility
policy for triple-rinsed containers.

Waste Classification & Regulatory Compliance

When labeling the waste container for pickup, use the following classifications.

Regulatory Body Classification Code/Description
Characteristic Hazardous D002 (Corrosive), D003
RCRA (US EPA) o
Waste (Reactive - if unquenched)

UN 3261 (Solid) or UN 3265
DOT (Transport) Corrosive Liquid/Solid (Liquid), Acidic, Organic,
N.O.S.

) Store away from Oxidizers and
Segregation Storage Group )
Bases until quenched.

Decision Logic & Workflow

The following diagram illustrates the decision process for handling spills and waste streams.
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Identify Waste Type

Is it Pure Reagent or Mixture?

N\

Pure Reagent Reaction Mixture
(High Reactivity) (Diluted)

Quenching Protocol
(Slow addition to 10% NaOH/Ice)

Check pH & Phase Split

Separation

Organic Phase Aqueous Phase

(Contains Amine Byproduct)
DISPOSE: Halogenated Organic

(Salts + Trace Amine)
DISPOSE: Aqueous Basic

Click to download full resolution via product page

Caption: Operational workflow for the safe quenching and segregation of acyl chloride waste
streams.

Spill Contingency Plan

Minor Spill (< 10 mL/g):

o Evacuate the immediate area of personnel.
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o Cover the spill with a dry absorbent (Vermiculite or Dry Sand). Do not use paper towels (fire
hazard due to heat of reaction).

» Neutralize by sprinkling sodium carbonate (soda ash) or lime over the absorbent.
e Collect into a dedicated waste container labeled "Debris from Acyl Chloride Spill."
Major Spill (> 100 mL/qg):

o Evacuate the lab immediately.

o Call EHS/Fire Department. Report a "Corrosive, Water-Reactive Liquid Release."
« Ventilation: Ensure fume hoods are running to exhaust HCI vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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